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Compound of Interest

4-(1-Oxo-2-phenylethyl)benzoic
Compound Name:

acid
CAS No.: 108766-35-4
Cat. No.: B034051

Get Quote

Executive Summary & Chemical Identity

4-(1-Oxo-2-phenylethyl)benzoic acid (also known as 4-(Phenylacetyl)benzoic acid or 4-
Carboxydeoxybenzoin) is a bifunctional aromatic building block containing a carboxylic acid
and a deoxybenzoin (benzyl phenyl ketone) moiety.[1] Its specific structure renders it a critical
intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and advanced
polymer precursors.[1]

CAS Number: 108766-35-4[1]

Molecular Formula: C15sH1203[1]

Molecular Weight: 240.26 g/mol [1]

IUPAC Name: 4-(2-Phenylacetyl)benzoic acid[1]

SMILES:0=C(O)clccc(ccl)C(=0)Cc2cccec2[1]
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Structural Analysis for Spectral Prediction

To ensure accurate characterization, the molecule is analyzed as two distinct magnetic and
vibrational environments:

o The Electron-Deficient Core: A p-disubstituted benzene ring bearing two electron-
withdrawing groups (COOH and C=0), creating a distinct AA'BB' system in NMR.[1]

e The Flexible Linker: A methylene bridge (-CH2-) adjacent to a carbonyl and a phenyl ring,
serving as a diagnostic "singlet" anchor in proton NMR.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data below is synthesized from the spectral behavior of its parent fragments:
Deoxybenzoin (benzyl phenyl ketone) and 4-Acetylbenzoic acid.[1]

'H NMR (400 MHz, DMSO-de)

Solvent Choice: DMSO-ds is the preferred solvent due to the low solubility of the carboxylic
acid moiety in CDCIs and to prevent the dimerization of the acid, which can obscure carbonyl
signals.[1]
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Chemical Shift Lo . . Mechanistic
Multiplicity Integration Assignment )
(3, ppm) Insight

Exchangeable
acidic proton.[1]
Highly
) deshielded due
13.10 Broad Singlet 1H -COOH
to hydrogen
bonding and

electronegativity.

[1]

Protons ortho to
the carboxylic
acid.[1] The -
8.05-8.15 Doublet (d) 2H Ar-H (a) COOH group
exerts a strong
deshielding cone
effect.[1]

Protons ortho to
the ketone.[1]
The ketone is
also electron-

8.00 - 8.10 Doublet (d) 2H Ar-H (b) withdrawing,
pushing these
shifts downfield,
often overlapping
with H(a).[1]

7.20-7.35 Multiplet (m) 5H Ph-H (c) Protons on the
monosubstituted
phenyl ring.[1]
These remain in
the standard
aromatic range
as they are

electronically
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isolated from the
EWGs.[1]

Diagnostic Peak.
[1] Deshielded by

the adjacent

) carbonyl

4.45 Singlet (s) 2H -CHz- ) ]
(anisotropic
effect) and the
phenyl ring (ring
current).[1]

13 - 6)
Chemical Shift (6, ppm) Carbon Type Assignment

Ketone Carbonyl.[1] Typical for

197.5 Quaternary (C=0
4 ) aryl-alkyl ketones.[1]

Acid Carbonyl.[1] Distinct from
166.8 Quaternary (COOH) the ketone due to resonance

with the -OH.[1]

Aromatic C-1 (Benzoic ring,
139.5 Quaternary )

ipso to ketone).[1]

Aromatic C-4 (Benzoic ring,
135.0 Quaternary )

ipso to COOH).[1]
134.8 Quaternary Aromatic C-1' (Phenyl ring).[1]
129.5-130.0 Methine (CH) Aromatic CH (Benzoic ring).[1]
128.5-129.0 Methine (CH) Aromatic CH (Phenyl ring).[1]

Alpha-carbon.[1] Key
44.8 Methylene (CH2) verification of the intact

phenylacetyl chain.

Mass Spectrometry (MS)
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The fragmentation pattern of 4-(1-Oxo-2-phenylethyl)benzoic acid is dominated by alpha-

cleavage adjacent to the carbonyl group.[1] This is a self-validating protocol: the presence of

the tropylium ion (m/z 91) and the acylium ion (m/z 149) confirms the connectivity.[1]

Fragmentation Pathway Visualization

Alpha Cleavage
(Loss of C9H702

Molecular lon
[M]+ m/z 240

Alpha Cleavage

Tropylium lon
[C7THT7]+ m/z 91
(Base Peak)

(Loss of Benzyl)

[HOOC-C6H4-COl+

Acylium lon

m/z 149

Click to download full resolution via product page

Loss of CO

Carboxy-Phenyl! Cation
[HOOC-C6H4]+
m/z 121

Caption: Primary fragmentation pathway under Electron Impact (EIl) ionization (70 eV).

Key lons Table

m/z (Mass-to- Relative

Charge) Abundance

Fragment Identity

Diagnostic Value

240 10-20%

[M]*

Molecular lon.[1]
Confirms molecular
weight.[1][2][3]

149 60-80%

[HOOC-CeH4-COJ*

Acylium ion.[1]
Confirms the benzoic
acid moiety is
attached to the

carbonyl.

121 40-50%

[HOOC-CeHa]*

Loss of CO from the

acylium ion.[1]

91 100% (Base)

[C7HA]+

Tropylium ion.[1]
Confirms the
presence of a benzyl
group (-CH2-Ph).[1]
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Infrared (IR) Spectroscopy

IR analysis is critical for distinguishing the two carbonyl environments.[1] The conjugation of the

ketone with the benzene ring lowers its frequency, while the carboxylic acid shows

characteristic broad hydrogen bonding features.[1]

Wavenumber (cm~?)

Vibration Mode

Description

2500 - 3300

O-H Stretch

Broad, intense band
characteristic of carboxylic acid

dimers.

1680 - 1700

C=0[1] Stretch (Acid)

Typical aromatic carboxylic

acid carbonyl.

1670 - 1685

C=0]J1] Stretch (Ketone)

Aryl ketone.[1] Often appears
as a shoulder or a split peak

with the acid carbonyl due to

conjugation lowering the

frequency.[1]

1605, 1575

C=C Stretch

Aromatic ring skeletal

vibrations.

700, 750

C-H Bend (oop)

Monosubstituted benzene ring

(out-of-plane bending).[1]

Experimental Validation Protocol

To validate the synthesis of CAS 108766-35-4 in a laboratory setting, follow this logic flow:

 Solubility Check: The compound should be soluble in dilute NaOH (forming the sodium salt)

and reprecipitate upon acidification with HCI.[1] This confirms the free -COOH group.[1]

o TLC Monitoring: Use a mobile phase of Hexane:Ethyl Acetate:Acetic Acid (60:40:1).[1] The
acid group will cause tailing unless acetic acid is present.[1]

e 1H NMR Check: Look immediately for the singlet at ~4.45 ppm.[1] If this appears as a triplet

or multiplet, the methylene bridge is incorrect (likely an isomer).[1] If the signal is absent, the
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ketone reduction or oxidation has occurred.[1]

Workflow Diagram

Crude Product

(CAS 108766-35-4)

Solubility Test
(1M NaOH)

oluble

Acidification
(AM HCI)

hite Solid

1H NMR Analysis
(DMSO-d6)

Singlet at

4.45 ppm?

Reject:
Check Isomer/Oxidation

Identity Confirmed

Click to download full resolution via product page

Caption: Step-by-step validation logic for confirming the chemical identity of the target
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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